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Compound of Interest

Compound Name: M1002

Cat. No.: B1675830

For Researchers, Scientists, and Drug Development Professionals

Introduction

M1002 is a potent and specific agonist of the hypoxia-inducible factor-2 (HIF-2), a key
transcription factor involved in cellular adaptation to low oxygen conditions.[1] It enhances the
expression of HIF-2 target genes and exhibits synergistic effects when used in combination
with prolyl-hydroxylase domain (PHD) inhibitors.[1] These characteristics make M1002 a
valuable tool for research in areas such as oncology, ischemia, and other hypoxia-related
pathologies. Accurate and consistent preparation of M1002 stock solutions is critical for
obtaining reliable and reproducible experimental results. This document provides detailed
protocols for the preparation, storage, and handling of M1002 stock solutions.

Data Presentation

A summary of the key quantitative data for M1002 is presented in the table below for easy
reference.
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Property Value

Molecular Weight 394.30 g/mol

Formula C15HsFeN202S
Appearance White to off-white solid

DMF: 50 mg/mL (126.81 mM) with
Solubility (in vitro) ultrasonicDMSO: 50 mg/mL (126.81 mM) with

ultrasonic, warming, and heat to 60°C[1]

Storage of Powder -20°C for 3 years[1]

Storage of Stock Solution -80°C for 6 months-20°C for 1 month[1]

Experimental Protocols

Preparing a High-Concentration Stock Solution (e.g., 10
mM)

This protocol describes the preparation of a 10 mM stock solution of M1002 in DMSO.

Materials:

M1002 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated precision balance

o \ortex mixer

o Water bath or heat block

e Ultrasonic bath

Protocol:
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e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

» Weighing M1002: Carefully weigh out the desired amount of M1002 powder using a
calibrated precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.943 mg of M1002 (Molecular Weight = 394.30).

o Calculation: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular
Weight ( g/mol ) / 1000

» Dissolving in DMSO:
o Add the weighed M1002 powder to a sterile conical tube.

o Add the calculated volume of DMSO to the tube. For a 10 mM solution with 3.943 mg of
M1002, add 1 mL of DMSO.

o ltis crucial to use anhydrous or newly opened DMSO as hygroscopic DMSO can
significantly impact solubility.

e Solubilization:

[¢]

Vortex the tube for 1-2 minutes to initially mix the powder and solvent.

Use an ultrasonic bath for 10-15 minutes to aid dissolution.

[¢]

[e]

If the compound is not fully dissolved, warm the solution to 60°C in a water bath or heat
block for 5-10 minutes, with intermittent vortexing.

[e]

Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.
» Aliquoting and Storage:

o Once the M1002 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes. This minimizes freeze-thaw cycles which can
degrade the compound.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage
(up to 1 month), store at -20°C.

Preparing a Working Solution from the Stock Solution
(e.g., 10 pM)

This protocol describes the dilution of the 10 mM stock solution to a 10 uM working solution.
Materials:

10 mM M1002 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips
Protocol:

» Thawing the Stock Solution: Remove one aliquot of the 10 mM M21002 stock solution from
the -80°C or -20°C freezer and thaw it at room temperature.

« Dilution Calculation: Determine the volume of the stock solution needed to achieve the
desired final concentration in the final volume of the working solution. To prepare 1 mL of a
10 puM working solution from a 10 mM stock solution, a 1:1000 dilution is required.

o Calculation (V1C1 = V2C2):
» V1=(V2xC2)/C1
= V1 =(1000 pL x 10 uM) / 10,000 pM =1 pL

e Preparing the Working Solution:
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o In a sterile tube, add 999 pL of the desired cell culture medium or experimental buffer.
o Add 1 pL of the 10 mM M1002 stock solution to the medium or buffer.

o Gently vortex or pipette up and down to ensure thorough mixing.

e Immediate Use: It is recommended to prepare the working solution immediately before use
for optimal performance.

Mandatory Visualization
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Caption: Simplified HIF-2 signaling pathway showing M1002 as an agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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